Cas no 1242-56-4 (Androst-1-en-3-one,17-(acetyloxy)-2-methyl-, (5a,17b)-)

• Product Name: Androst-1-en-3-one,17-(acetyloxy)-2-methyl-, (5a,17b)-
• CAS No: 1242-56-4
• MF: C₂₂H₃₂O₃
• MW: 344.487687110901
• CID: 156134
• PubChem ID: 10315500
• Update Time: 2025-04-19

Androst-1-en-3-one,17-(acetyloxy)-2-methyl-, (5a,17b)- Chemical and Physical Properties

Names and Identifiers

• Androst-1-en-3-one,17-(acetyloxy)-2-methyl-, (5a,17b)-
• stenbolone acetate
• (5alpha,17beta)-2-methyl-3-oxoandrost-1-en-17-yl acetate
• 17beta-Hydroxy-2-methyl-5alpha-androst-1-en-3-one acetate
• Androst-1-en-3-one, 17-(acetyloxy)-2-methyl-, (5alpha,17beta)-
• RS 2106
• S 3760
• Stenbolone acetate [USAN]
• UNII-36HF75V9XI
• 1242-56-4
• Q27256561
• DTXSID40924751
• D05925
• [(5S,8R,9S,10S,13S,14S,17S)-2,10,13-trimethyl-3-oxo-4,5,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] acetate
• 36HF75V9XI
• (5S,8R,9S,10S,13S,14S,17S)-2,10,13-trimethyl-3-oxo-4,5,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-3H-cyclopenta[a]phenanthren-17-yl acetate
• STENBOLONE ACETATE [MI]
• SCHEMBL636807
• ANDROST-1-EN-3-ONE, 17-(ACETYLOXY)-2-METHYL-, (5.ALPHA.,17.BETA.)
• Stenbolone acetate (USAN)
• AKOS040754090
• CHEMBL2107251
• STENBOLONE ACETATE [MART.]

• Inchi： 1S/C22H32O3/c1-13-12-22(4)15(11-19(13)24)5-6-16-17-7-8-20(25-14(2)23)21(17,3)10-9-18(16)22/h12,15-18,20H,5-11H2,1-4H3/t15-,16-,17-,18-,20-,21-,22-/m0/s1
• InChI Key： FYTLCZSXKONUTF-OIELIUQCSA-N
• SMILES： O(C(C)=O)[C@H]1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@]3(C=C(C)C(C[C@@H]3CC[C@@H]21)=O)C

Computed Properties

• Exact Mass: 344.23526
• Monoisotopic Mass: 344.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Melting Point: 146-149°
• PSA: 43.37
• Specific Rotation: D +32° (chloroform); D26 +60° (chloroform)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters